Cas no 55805-13-5 (3-(Difluoromethyl)benzonitrile)

• Product Name: 3-(Difluoromethyl)benzonitrile
• CAS No: 55805-13-5
• Molecular Formula: C₈H₅F₂N
• Molecular Weight: 153.128808736801
• MDL: MFCD19053256
• CID: 350840
• PubChem ID: 22268860

3-(Difluoromethyl)benzonitrile Properties

Names and Identifiers

• 3-(Difluoromethyl)benzonitrile
• 3-Cyano-alpha,alpha-difluorotoluene, 3-Cyanobenzal fluoride
• Benzonitrile, 3-(difluoromethyl)-
• 3-Cyanobenzal fluoride
• 3-difluoromethyl-benzonitrile
• AK110602
• CTK1F6049
• SureCN2514465
• 1-Cyano-3-(difluoromethyl)benzene
• ZB1068
• AKOS016008983
• SCHEMBL2514465
• EN300-154706
• TQU0195
• SB85456
• A870095
• MFCD19053256
• PS-8903
• DTXSID70624095
• CS-0144652
• FT-0686158
• Z1238572805
• 3-(Difluoromethyl)benzonitrile, 97%
• AT40360
• 55805-13-5
• BBL101894
• DB-347666
• 3-(difluoromethyl)benzonitrile
• STL555691

• MDL： MFCD19053256
• InChIKey： IIIPGVXKHUPPJQ-UHFFFAOYSA-N
• Inchi： 1S/C8H5F2N/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,8H
• SMILES： FC(C1C=CC=C(C#N)C=1)F

Computed Properties

• Exact Mass: 153.03905
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.03900549g/mol
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• Refractive Index: n20/D 1.496
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.228 g/mL at 25 °C